Cas no 15039-46-0 (1,1':3',1'':3'',1''':4''',1'''':3'''',1'''''-Sexiphenyl(6CI,7CI,8CI,9CI))

• Product Name: 1,1':3',1'':3'',1''':4''',1'''':3'''',1'''''-Sexiphenyl(6CI,7CI,8CI,9CI)
• CAS No: 15039-46-0
• MF: C₃₆H₂₆
• MW: 458.591649532318
• CID: 144063
• PubChem ID: 12794770
• Update Time: 2025-04-19

1,1':3',1'':3'',1''':4''',1'''':3'''',1'''''-Sexiphenyl(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1'':3'',1''':4''',1'''':3'''',1'''''-Sexiphenyl(6CI,7CI,8CI,9CI)
• 1-phenyl-3-[3-[4-(3-phenylphenyl)phenyl]phenyl]benzene
• 1,1'-Biphenyl,3,4'-bis([1,1'-biphenyl]-3-yl)-
• Biphenyl, 3,4'-bis(3-biphenylyl)-
• 15039-46-0
• 1~1~,2~1~:2~3~,3~1~:3~3~,4~1~:4~4~,5~1~:5~3~,6~1~-Sexiphenyl
• DTXSID80510091

• Inchi： 1S/C36H26/c1-3-10-27(11-4-1)31-14-7-16-33(24-31)29-20-22-30(23-21-29)34-17-9-19-36(26-34)35-18-8-15-32(25-35)28-12-5-2-6-13-28/h1-26H
• InChI Key： XEJIMNGUUFAQMU-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C=1)C1C=CC=C(C2C=CC=CC=2)C=1)C1C=CC(=CC=1)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 458.203450829g/mol
• Monoisotopic Mass: 458.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids